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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work is

paramount. This extends to the safe and compliant management of all laboratory materials,

including radioactive isotopes. Cesium-135 (Cs-135), a long-lived beta-emitting radionuclide,

requires meticulous disposal procedures to ensure the safety of personnel and the

environment. This guide provides essential, step-by-step information for the proper disposal of

Cesium-135 waste generated in a laboratory setting, aligning with general best practices for

radioactive waste management.

Immediate Safety and Logistical Information

The disposal of any radioactive material is governed by strict regulations. In the United States,

the Nuclear Regulatory Commission (NRC) and the Environmental Protection Agency (EPA)

are the primary federal bodies responsible for these regulations.[1] However, the day-to-day

management and specific procedures are typically overseen by your institution's Radiation

Safety Officer (RSO) and outlined in your institution's radioactive materials license. Always

consult your RSO and institutional Radiation Safety Manual before handling or disposing of

radioactive waste.

Cesium-135 is characterized by its very long half-life and the emission of low-energy beta

particles. This means that "decay-in-storage," a common disposal method for short-lived

isotopes, is not a viable option for Cs-135.[2] The primary disposal pathway for long-lived low-

level waste (LLW) from institutional settings is transfer to a licensed radioactive waste disposal

facility.[3][4][5]
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Core Principles of Cesium-135 Waste Management
Segregation: This is the most critical step in managing radioactive waste. Cesium-135 waste

must be segregated from all other waste streams, including non-radioactive trash, chemical

waste, biohazardous waste, and other radionuclides.[6][7]

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the radionuclide (Cesium-135), the activity level, the date, and the generating lab's

information.[8]

Containment: Use appropriate, durable, and leak-proof containers provided by your

institution's radiation safety program.[6]

Minimization: Employ experimental designs and techniques that minimize the generation of

radioactive waste.

Quantitative Data for Cesium-135
The following table summarizes key quantitative data for Cesium-135, which is essential for

proper waste characterization and disposal documentation.

Property Value Units

Half-life 2.3 x 10^6 Years

Decay Mode Beta (β-) -

Beta Energy (Maximum) 0.269 MeV

Gamma Emission None -

Specific Activity 1.15 x 10^-3 Ci/g

Step-by-Step Disposal Procedures for Cesium-135
Waste
The following protocols provide a general framework for the disposal of solid and liquid

Cesium-135 waste in a laboratory setting.
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Experimental Protocol 1: Disposal of Solid Cesium-135
Waste
This protocol applies to items such as contaminated gloves, bench paper, pipette tips, and

other solid materials.

Methodology:

Designated Waste Container: Obtain a designated solid radioactive waste container from

your institution's Radiation Safety Office. This container should be specifically labeled for

long-lived isotopes or Cesium-135.[6]

Waste Segregation:

Ensure no non-radioactive waste is placed in the container.

Do not mix Cesium-135 waste with waste containing short-lived radionuclides.

Exclude any free-flowing liquids.

Sharps (needles, scalpels) must be placed in a separate, puncture-proof container

specifically for radioactive sharps and then placed inside the solid waste container.[6]

Packaging:

Place solid waste directly into the lined container.

Do not overfill the container. Leave at least 4 inches of space at the top.

Labeling and Record Keeping:

Maintain a log sheet on the container. For each addition of waste, record the date,

estimated activity, and your initials.

Ensure the outer container is clearly labeled with "Cesium-135" and the radiation symbol.

Storage:
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Store the waste container in a designated and shielded location within the laboratory,

away from high-traffic areas.

Request for Pickup:

When the container is full, complete the radioactive waste pickup request form as required

by your RSO.

The RSO or designated personnel will collect the waste for transfer to a licensed disposal

facility.

Experimental Protocol 2: Disposal of Aqueous Liquid
Cesium-135 Waste
This protocol applies to aqueous solutions containing Cesium-135. Note that organic liquid

waste may have different requirements and should be discussed with your RSO.

Methodology:

Waste Characterization: Determine if the liquid waste can be disposed of via the sanitary

sewer. This is only permissible for very low concentrations and is strictly regulated by the

NRC and your institution's license.[2][8] Consult your RSO for specific concentration limits for

sewer disposal. Most Cesium-135 liquid waste will require collection.

Designated Liquid Waste Container:

Obtain a designated liquid radioactive waste container from your RSO. These are typically

durable plastic carboys.[6]

The container must be labeled for Cesium-135.

Waste Collection:

Carefully pour the liquid waste into the container using a funnel to prevent spills.

Do not mix aqueous and organic radioactive waste.[7]

Keep a log of the activity added to the container.
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pH Adjustment: If required by your RSO, neutralize the solution to a pH between 6 and 9.

Storage:

Securely cap the container.

Store the container in a secondary containment bin to prevent spills.

Keep the container in a designated, shielded area.

Request for Pickup:

When the container is full, or as directed by your RSO, complete a radioactive waste

pickup request.

Cesium-135 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Cesium-135 waste

from a laboratory.
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Caption: Logical workflow for the disposal of Cesium-135 waste in a laboratory setting.
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By adhering to these procedures and maintaining open communication with your institution's

Radiation Safety Office, you can ensure the safe and compliant disposal of Cesium-135,

upholding the highest standards of laboratory safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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